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Compound of Interest

Compound Name: Z-N-Me-Ala-OH

Cat. No.: B554375

Essential Safety and Handling Guide for Z-N-Me-
Ala-OH

This guide provides crucial safety, handling, and disposal information for Z-N-Me-Ala-OH (Z-N-
methyl-L-alanine) to ensure the safety of researchers, scientists, and drug development
professionals. The following procedures are designed to minimize exposure risk and maintain
chemical integrity.

~hemical Identificati |H s

Property Value

Synonym Z-N-methyl-L-alanine[1]
CAS Number 21691-41-8[1]
Molecular Formula C12H15NO4[1]
Molecular Weight 237.25 g/mol [1]
Physical State Solid, powder

Primary Hazard Combustible Solid[1]

While a specific, detailed Safety Data Sheet (SDS) for Z-N-Me-Ala-OH was not found,
information for structurally similar compounds like BOC-N-Methyl-L-alanine suggests it may
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cause skin and eye irritation, and potential respiratory tract irritation. Therefore, handling with
appropriate caution and personal protective equipment is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table summarizes the required PPE for handling Z-N-Me-Ala-OH.

Specifications and
PPE Category Item
Rationale

Chemical splash goggles are
] ) required to protect against dust
Eye and Face Protection Safety Goggles or Eyeshields ) )
particles and accidental

splashes.

Nitrile or neoprene gloves are
] ] ] recommended. Always inspect
Hand Protection Chemical-Resistant Gloves
gloves for tears or punctures

before use.

Necessary when handling the
) ) ) ) powder outside of a certified
Respiratory Protection N95 Respirator or equivalent )
chemical fume hood to prevent

inhalation of dust particles.

A fully buttoned lab coat
Body Protection Laboratory Coat protects skin and personal

clothing from contamination.

) Standard laboratory practice to
Foot Protection Closed-toe Shoes ]
protect feet from spills.

Operational Plan: Step-by-Step Handling Protocol

Proper handling techniques are critical to minimize exposure and maintain the quality of the
compound. All handling of powdered Z-N-Me-Ala-OH should be performed within a certified
chemical fume hood.
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Preparation:

» Verify Engineering Controls: Ensure the chemical fume hood is operational and certified.
Confirm that an emergency eyewash station and safety shower are accessible and
unobstructed.

o Assemble Materials: Gather all necessary equipment, including spatulas, weigh boats,
appropriate glassware, and required solvents.

o Don PPE: Put on all required personal protective equipment as detailed in the table above.
Weighing and Transfer:

o Perform all weighing and transfer operations of the solid compound within the chemical fume
hood to minimize inhalation risk.

o Use clean spatulas to handle the material, avoiding the creation of dust clouds.

o Keep the container of Z-N-Me-Ala-OH tightly sealed when not in use.

Dissolving:

e If creating a solution, slowly add the solvent to the weighed solid to prevent splashing.

o Z-N-methylated amino acids are often used in peptide synthesis with solvents such as DMF
or NMP. Always consult specific experimental protocols for the appropriate solvent.

Storage and Disposal Plan
Storage:

o Store Z-N-Me-Ala-OH in a tightly sealed container to protect it from moisture and
atmospheric contaminants.

» Keep the container in a cool, dry, and well-ventilated area.

e The recommended storage temperature is refrigerated (2-8°C).
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Disposal:

o Waste Segregation: All disposable materials that have come into contact with Z-N-Me-Ala-
OH, including gloves, weigh boats, and paper towels, should be considered hazardous
chemical waste.

» Containerization: Collect all solid and liquid waste containing Z-N-Me-Ala-OH in clearly
labeled, sealed, and appropriate hazardous waste containers.

e Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations for hazardous chemical waste. Do not dispose of this chemical down the drain or
in regular trash.

Experimental Workflow and Logic Diagrams

The following diagram illustrates the standard workflow for safely handling Z-N-Me-Ala-OH in a
laboratory setting.
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Caption: Workflow for handling powdered Z-N-Me-Ala-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Z-N-Me-Ala-OH = 98.0 HPLC 21691-41-8 [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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